Pent-4-ynal

• IUPAC Name: pent-4-ynal
• InChI: InChI=1S/C5H6O/c1-2-3-4-5-6/h1,5H,3-4H2
• InChI Key: VWYVHZFRBJJWSM-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC=O
• Molecular Formula: C5H6O
• Molecular Weight: 82.10 g/mol

Description

Pent-4-ynal is a chemical compound with the CAS Number: 18498-59-4. Its molecular weight is 82.1 and its linear formula is C5H6O. It is stored in an inert atmosphere, under -20C. The physical form of Pent-4-ynal is liquid.

Molecular Structure Analysis

The Inchi Code of Pent-4-ynal is 1S/C5H6O/c1-2-3-4-5-6/h1,5H,3-4H2. Unfortunately, the search results do not provide more detailed information about the molecular structure of Pent-4-ynal.

It is shipped in a cold pack. Unfortunately, the search results do not provide more detailed information about the physical and chemical properties of Pent-4-ynal.

Scientific Research Applications

Life Science Research

Pent-4-ynal could be used in various areas of life science research. .

Material Science Research

In the field of material science, Pent-4-ynal could be used in the development of new materials. .

Chemical Synthesis Research

Pent-4-ynal could play a role in chemical synthesis research. It might be used as a building block in the synthesis of more complex chemical compounds. .

Chromatography Research

.

Analytical Research

.

Other Research Fields

In other research fields, Pent-4-ynal could be used in a variety of ways depending on the specific needs of the research. .

Safety and Hazards

Pent-4-ynal has a GHS07 pictogram. The signal word for Pent-4-ynal is "Warning". The hazard statements include H302. The precautionary statements include P280-P305+P351+P338. A Material Safety Data Sheet (MSDS) is available for Pent-4-ynal.

Q & A

Q1: What makes 4-Pentynal particularly useful in organic synthesis?

A1: 4-Pentynal contains both an aldehyde group and a terminal alkyne group. These functional groups offer distinct reactivity profiles, allowing for diverse chemical transformations. [, , , , ] This versatility makes 4-Pentynal a valuable building block for constructing more complex molecules. For example, it can act as a substrate in reactions like the Sonogashira cross-coupling, which allows for the introduction of various aryl or vinyl groups onto the alkyne moiety. []

Q2: How can 4-Pentynal be utilized in the synthesis of cyclic compounds?

A2: Research demonstrates the successful application of 4-Pentynal in synthesizing cyclic compounds through [4+2] carbocyclization reactions. [, , ] These reactions, often catalyzed by transition metal complexes like rhodium(I), exploit the reactivity of both the aldehyde and alkyne groups in 4-Pentynal. For example, a cationic rhodium(I) complex can catalyze the [4+2] carbocyclization of 4-Pentynal with electron-deficient alkenes to form cyclohexanone derivatives. [] This reaction proceeds through a five-membered acylrhodium intermediate, highlighting the unique reactivity of 4-Pentynal in the presence of transition metal catalysts.

Q3: Are there computational studies investigating the reactivity of 4-Pentynal?

A3: Yes, theoretical studies employing computational methods like MP2 calculations have provided insights into the mechanisms of reactions involving 4-Pentynal. [] For instance, investigations into the intramolecular hydroacylation of 4-Pentynal catalyzed by cationic rhodium complexes have revealed the energetic preference for different reaction pathways. [] These calculations help to explain experimental observations and can guide the development of more efficient and selective catalytic systems.

Q4: Can 4-Pentynal be used to synthesize enantioenriched compounds?

A4: Yes, 4-Pentynal serves as a starting material in the synthesis of enantioenriched aza-proline derivatives. [] The synthesis involves the preparation of chiral α-hydrazino esters bearing an alkyne group derived from 4-Pentynal. These esters then undergo gold(I)-catalyzed 5-exo-dig cyclization, leading to the formation of the desired chiral aza-proline derivatives in good yields and with high enantiomeric purity. []

Q5: Has 4-Pentynal been used in the total synthesis of natural products?

A5: Yes, 4-Pentynal has been successfully employed in the total synthesis of (+)-Curacin A, a potent antiproliferative agent isolated from the cyanobacterium Lyngbya majuscula. [] The synthetic route utilizes 4-Pentynal as a key starting material, taking advantage of its reactivity in various transformations like asymmetric allylation, zirconation-iodination, and Wittig reactions to construct the complex structure of (+)-Curacin A. []